Cas no 1516732-25-4 (3-cyclopropylbutanimidamide)

3-cyclopropylbutanimidamide structure
Product Name:3-cyclopropylbutanimidamide
CAS No:1516732-25-4
Molecular Formula:C7H14N2
Molecular Weight:126.199461460114
CID:6156853
PubChem ID:83681724
3-cyclopropylbutanimidamide Properties
Names and Identifiers
-
- 3-cyclopropylbutanimidamide
- 1516732-25-4
- EN300-1732018
-
- InChIKey: IVPKCIQFXREABP-UHFFFAOYSA-N
- Inchi: 1S/C7H14N2/c1-5(4-7(8)9)6-2-3-6/h5-6H,2-4H2,1H3,(H3,8,9)
- SMILES: NC(CC(C)C1CC1)=N
Computed Properties
- Exact Mass: 126.115698455g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 3
- Monoisotopic Mass: 126.115698455g/mol
- Heavy Atom Count: 9
- Complexity: 116
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 49.9Ų
3-cyclopropylbutanimidamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1732018-0.05g |
3-cyclopropylbutanimidamide |
1516732-25-4 | 0.05g |
$1344.0 | 2023-09-20 |
3-cyclopropylbutanimidamide Related Literature
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Soumendra Kumar Das,Prahallad Padhan Nanoscale Adv., 2021,3, 4816-4825
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Xue Jiang,Chun Feng,Guolin Lu Polym. Chem., 2017,8, 2773-2784
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Cheng-Kun Lin,Wei Lee,Chun-Fu Wu,Fang-Yi Shih Org. Biomol. Chem., 2022,20, 2217-2221
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Hongmei Qin,Lisheng Li,Fangqing Guo,Shijian Su,Junbiao Peng,Yong Cao,Xiaobin Peng Energy Environ. Sci., 2014,7, 1397-1401
-
Shuixing Li,Jielin Yan,Chang-Zhi Li,Minmin Shi,Hongzheng Chen,Thomas P. Russell J. Mater. Chem. A, 2016,4, 3777-3783
-
Yuan Yao,Guirong Zhu,Qin Chen,Hui Qian Org. Chem. Front., 2019,6, 304-308
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Yongbo Zhang,Peng Wang,Ying Wang,Fashen Li J. Mater. Chem. C, 2015,3, 10813-10818
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Partha Khanra,Chang-No Lee,Tapas Kuila,Nam Hoon Kim,Min Jun Park Nanoscale, 2014,6, 4864-4873
-
Momoko Tanabe Chem. Commun., 2013,49, 10094-10096
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